Cas no 116548-06-2 (ethyl 4-methyl-2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate)

• Product Name: ethyl 4-methyl-2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate
• CAS No: 116548-06-2
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• MDL: MFCD18434491
• CID: 2131315
• PubChem ID: 14043511
• Update Time: 2025-11-01

ethyl 4-methyl-2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-methyl-2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate
• SCHEMBL3539086
• 116548-06-2
• 1,2-Dihydro-4-methyl-2-oxo-6-(trifluoromethyl)-3-pyridinecarboxylic acid ethyl ester
• ethyl4-methyl-2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate
• AKOS015969480
• UIGDRIATKCVYNJ-UHFFFAOYSA-N
• F12835
• DB-360498

• MDL： MFCD18434491
• Inchi： 1S/C10H10F3NO3/c1-3-17-9(16)7-5(2)4-6(10(11,12)13)14-8(7)15/h4H,3H2,1-2H3,(H,14,15)
• InChI Key： UIGDRIATKCVYNJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=C(C(=O)OCC)C(N1)=O)(F)F

Computed Properties

• Exact Mass: 249.06127767Da
• Monoisotopic Mass: 249.06127767Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on ethyl 4-methyl-2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate

Professional Introduction to Ethyl 4-methyl-2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate (CAS No. 116548-06-2)

Ethyl 4-methyl-2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate, identified by its CAS number 116548-06-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the dihydropyridine class, a heterocyclic structure known for its diverse biological activities and pharmacological applications.

The molecular structure of Ethyl 4-methyl-2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate incorporates several key functional groups, including a trifluoromethyl substituent and a carboxylate ester. These features contribute to its unique chemical properties and potential biological interactions. The trifluoromethyl group, in particular, is well-known for its ability to enhance metabolic stability and binding affinity in drug molecules, making this compound a promising candidate for further exploration in drug development.

In recent years, there has been a growing interest in dihydropyridines due to their role as key intermediates in the synthesis of various therapeutic agents. The compound Ethyl 4-methyl-2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate has been studied for its potential applications in the treatment of cardiovascular diseases, pain management, and anti-inflammatory therapies. Its structural motifs are reminiscent of well-established drugs such as nifedipine and amlodipine, which are widely used for their calcium channel blocking properties.

One of the most compelling aspects of Ethyl 4-methyl-2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate is its synthetic versatility. The presence of the ester group allows for further derivatization, enabling researchers to modify its pharmacological profile by introducing additional functional groups or side chains. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop novel compounds with improved efficacy and reduced side effects.

Recent studies have highlighted the importance of fluorinated compounds in modern drug design. The incorporation of fluorine atoms into molecular structures can significantly influence their pharmacokinetic and pharmacodynamic properties. In the case of Ethyl 4-methyl-2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate, the trifluoromethyl group is expected to enhance its lipophilicity and binding affinity to biological targets, thereby improving its bioavailability and therapeutic potential.

The compound has also been investigated for its potential role in enzyme inhibition. Dihydropyridines are known to interact with various enzymes and receptors, making them valuable tools in drug discovery. Preliminary research suggests that Ethyl 4-methyl-2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate may exhibit inhibitory activity against certain enzymes involved in metabolic pathways relevant to inflammation and pain signaling.

The synthesis of Ethyl 4-methyl-2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions followed by cyclization and esterification steps. Advanced techniques such as catalytic hydrogenation and fluorination methods may be employed to introduce the desired functional groups efficiently.

In conclusion, Ethyl 4-methyl-2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and synthetic flexibility make it a valuable asset for researchers seeking to develop innovative drug candidates. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in the next generation of therapeutics.